2-(6-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-5-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[6-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-5-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H20FN5O4S/c1-12-17-21(25-11-28(22(17)30)10-16(29)24-9-15-3-2-8-31-15)33-18(12)20-26-19(27-32-20)13-4-6-14(23)7-5-13/h4-7,11,15H,2-3,8-10H2,1H3,(H,24,29)
• InChI Key: PAQCFHHMTPBVMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC(=O)NCC3CCCO3)C4=NC(=NO4)C5=CC=C(C=C5)F
• Molecular Formula: C22H20FN5O4S
• Molecular Weight: 469.5 g/mol
• CAS No.: 1242876-10-3

Description

This compound is a heterocyclic acetamide derivative featuring a thieno[2,3-d]pyrimidin-4-one core substituted with a 1,2,4-oxadiazole ring bearing a 4-fluorophenyl group and a methyl group at the 5-position. The acetamide side chain is further functionalized with a tetrahydrofuran-2-ylmethyl group. The compound’s design integrates fluorinated aromatic systems and heterocyclic motifs common in drug discovery, aiming to optimize solubility and target binding .

Biological Activity

The compound 2-(6-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-5-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a complex organic molecule with potential biological activity. This article examines its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{20}FN_5O_3S$ with a molecular weight of approximately 393.46 g/mol. The presence of the 4-fluorophenyl group and the 1,2,4-oxadiazol moiety suggests potential for diverse biological interactions.

Anticancer Activity

Recent studies have highlighted the anticancer properties of similar oxadiazole derivatives. For instance, compounds containing oxadiazole rings have shown significant cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis and cell cycle arrest.

• Case Study: Antiproliferative Effects
  • A study demonstrated that oxadiazole-based compounds exhibit potent antiproliferative activity against breast cancer (MCF-7) and lung cancer (A549) cell lines. The IC50 values ranged from 10 to 30 µM, indicating strong activity in this class of compounds .

Antimicrobial Activity

Compounds with similar structural features have also been tested for antimicrobial activity . The incorporation of fluorinated phenyl groups often enhances lipophilicity and membrane permeability, which can improve antimicrobial efficacy.

• Case Study: Broad-Spectrum Antimicrobial Activity
  • Research indicated that certain oxadiazole derivatives displayed broad-spectrum antimicrobial action against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were reported between 25 to 100 µg/mL .

The proposed mechanisms for the biological activity of this compound include:

• Inhibition of Enzyme Activity : Compounds similar to this have been shown to inhibit key enzymes involved in cellular metabolism and proliferation.
• DNA Intercalation : Some derivatives can intercalate into DNA, disrupting replication and transcription processes.

Data Table: Summary of Biological Activities

Activity Type	Model System	Observed Effects	Reference
Anticancer	MCF-7 (Breast Cancer)	IC50 = 10 - 30 µM
Anticancer	A549 (Lung Cancer)	Induction of apoptosis
Antimicrobial	Various Bacteria	MIC = 25 - 100 µg/mL

Comparison with Similar Compounds

Core Heterocycle Variations

• Thieno[2,3-d]pyrimidin-4-one vs. The furo-pyridine derivative in includes a methylcarbamoyl group, enhancing hydrophobicity compared to the acetamide chain in the target compound .

• 1,2,4-Oxadiazole vs. 1,3,4-Oxadiazole ():
  Substitution with a 1,3,4-oxadiazole (e.g., 2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide in ) modifies ring strain and dipole moments, influencing intermolecular interactions such as hydrogen bonding and π-stacking .

Fluorinated Substituents

• 4-Fluorophenyl vs.

Bioactivity Profiles

Anti-Exudative Activity

• Compounds : Exhibited 40–60% inhibition of exudate formation at 10 mg/kg, comparable to diclofenac sodium (8 mg/kg). The tetrahydrofuran side chain in the target compound may enhance blood-brain barrier penetration relative to furan-based analogues .

Kinase Inhibition Potential

• Pyrazolo[3,4-d]pyrimidin-1-yl Derivatives (): Demonstrated IC₅₀ values <100 nM for EGFR inhibition. The target compound’s 1,2,4-oxadiazole group may mimic ATP-binding motifs in kinase domains, though the absence of a chromen-4-one system (cf. ) could reduce potency .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Compound	Compound
Molecular Weight	~550 g/mol	571.2 g/mol	~350 g/mol
Melting Point	Not reported	302–304°C	Not reported
LogP (Predicted)	3.5–4.0	4.2	2.8–3.2
Solubility (aq. buffer, pH 7)	Low (<10 µM)	Very low (<5 µM)	Moderate (~50 µM)

The tetrahydrofuran side chain in the target compound likely improves aqueous solubility compared to ’s chromen-4-one derivatives but remains less soluble than ’s triazole-acetamides .